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Compound of Interest

Compound Name: (Methyl(diphenyl)silyl)formic acid

Cat. No.: B3111626

Synthetic Pathway Overview

The synthesis of (methyl(diphenyl)silyl)formic acid is achieved through a two-step process.
The first step involves the formation of an ester enolate from a suitable acetate ester, which is
then reacted with chloro(methyl)diphenylsilane. The resulting a-silyl ester is subsequently
hydrolyzed to yield the target carboxylic acid.
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Methyl Acetate Deprotonation

Lithium Enolate Silylation

»!
LDA »| Methyl (Methyl(diphenyl)silyl)acetate) Hydrolysis
i B e e 2 \Viethyl(diphenyl)silyl)formic Acid
H20, H* or OH-
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( LDA Preparation h

(1. Add Diisopropylamine to anhydrous THa

[2. Cool to -78 °C and add n-BuLD

Y
@. Stir for 30 min at 0 °Ca

4 Enolate Formation )
\ 4

El. Cool LDA solution to -78 09

\4
G. Add Methyl Acetate dropwisej

Y
G. Stir for 1 h at -78 °Cj

(N J/

Silylation
\

[7. Add Chloro(methyl)diphenylsilane in THa

\4
(8. Stir and warm to room temperaturea

é Wor‘l;-up h

[9. Quench with 1 M HCD

\4
[10. Extract with Diethyl Ethea

\4
[ 11. Dry organic phase with Na2SOa4 j

Y

[12. Concentrate under reduced pressura
- J
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 To cite this document: BenchChem. [(Methyl(diphenyl)silyl)formic acid synthesis protocol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3111626#methyl-diphenyl-silyl-formic-acid-synthesis-
protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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